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Compound of Interest

Compound Name: Efaproxiral

Cat. No.: B1662174

IMMEDIATE ACTION REQUIRED: Efaproxiral and its containers must be disposed of as
hazardous waste through an approved waste disposal facility. Do not discharge into drains or
the environment.

This guide provides essential safety and logistical information for the proper disposal of
efaproxiral, a synthetic allosteric modifier of hemoglobin. Adherence to these procedures is
critical to ensure the safety of laboratory personnel, protect the environment, and maintain
regulatory compliance. These guidelines are intended for researchers, scientists, and drug
development professionals handling efaproxiral in a laboratory setting.

Handling and Personal Protective Equipment (PPE)
Before Disposal

Before initiating the disposal process, ensure that all personnel are wearing appropriate
Personal Protective Equipment (PPE). The Safety Data Sheet (SDS) for efaproxiral sodium
specifies the following to avoid exposure:

e Hand Protection: Wear protective gloves. Inspect gloves before use and observe
permeability and breakthrough times provided by the supplier.[1]

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[1]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.[1]
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» Respiratory Protection: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist,
vapors, or spray.[1]

Wash hands thoroughly after handling and before breaks.[1] Contaminated clothing and gloves
should be removed and washed before reuse.

Step-by-Step Disposal Protocol for Efaproxiral

As an investigational drug, efaproxiral waste must be managed in accordance with federal,
state, and local regulations for hazardous chemical waste. The primary method of disposal is
incineration by a licensed hazardous waste management company.

Step 1: Waste Identification and Segregation

« Identify all efaproxiral waste streams: This includes unused or expired pure compounds,
partially used or empty vials, contaminated labware (e.g., syringes, pipette tips, gloves), and
solutions containing efaproxiral.

» Do not mix with other waste types: Efaproxiral waste should not be mixed with non-
hazardous trash, sharps containers (unless the sharps are also contaminated with
efaproxiral), or other chemical waste streams unless compatibility has been confirmed.

Step 2: Preparing Efaproxiral Waste for Disposal
e Solid Waste:

o For pure efaproxiral powder or contaminated solids, carefully sweep up and shovel into a
suitable, sealable container for disposal. Avoid dust formation.

e Liquid Waste:

o Agueous solutions containing efaproxiral should be collected in a dedicated, leak-proof,
and chemically compatible waste container.

o Do not empty solutions into drains.

» Original Containers:
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o Full, partially full, and empty vials or ampules of efaproxiral should be placed directly into
the designated hazardous waste container. It is not necessary to empty them.

Step 3: Waste Container Management

o Select a Compatible Container: Use a container made of a material (e.g., polyethylene) that
is compatible with efaproxiral. The container must have a secure, screw-top lid.

e Labeling: Affix a "HAZARDOUS WASTE" label to the container immediately. The label must
include:

o The full chemical name: "Efaproxiral" or "Efaproxiral Sodium"

[¢]

The concentration or percentage of the active ingredient

[¢]

The name of the Principal Investigator (PI)

[e]

The laboratory location (building and room number)

o

Contact phone number

o Keep Containers Closed: The waste container must be kept tightly sealed at all times, except
when adding waste.

Step 4: Storage in a Satellite Accumulation Area (SAA)

» All hazardous waste containers must be stored in a designated Satellite Accumulation Area
(SAA) within the laboratory.

e The SAA should be located at or near the point of waste generation and under the control of
laboratory personnel.

e The SAA s subject to regular inspections by your institution's Environmental Health and
Safety (EHS) department.

Step 5: Arranging for Disposal
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e Once the waste container is full, or if it has been in storage for a designated period (as per
institutional policy), contact your institution's EHS department to arrange for a waste pickup.

o EHS will transport the waste to a licensed hazardous waste disposal facility for incineration.

e Maintain all records of waste disposal, including certificates of destruction, as per institutional
and regulatory requirements.

Summary of Disposal Methods

Waste Stream

Containment
Procedure

Disposal Method

Key Restrictions

Pure Efaproxiral
(Solid)

Sealable, labeled
hazardous waste

container.

Incineration via
approved hazardous

waste facility.

Do not place in
regular trash. Avoid

dust generation.

Solutions containing

Efaproxiral

Leak-proof,
compatible, labeled
hazardous waste

container.

Incineration via
approved hazardous

waste facility.

DO NOT dispose
down the drain.

Contaminated
Labware (Gloves,

etc.)

Double-bagged or
placed in a labeled
hazardous waste

container.

Incineration via
approved hazardous

waste facility.

Do not mix with non-

hazardous waste.

Empty/Partially Used
Vials

Place directly into a
labeled hazardous

waste container.

Incineration via
approved hazardous

waste facility.

Do not discard in

regular or glass trash.

Disposal Workflow
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Containment Storage & Pickup Final Disposition

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of efaproxiral waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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